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Compound Name: Calcitonin gene-related peptide

Cat. No.: B1577618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcitonin Gene-Related Peptide (CGRP) is a 37-amino acid neuropeptide predominantly

released from sensory nerve fibers. In the skin, CGRP plays a crucial role in neurogenic

inflammation, vasodilation, and pain transmission.[1] The measurement of CGRP release from

ex vivo skin explants serves as a valuable model for studying the effects of novel therapeutic

compounds on neurogenic inflammation, for screening drugs that target CGRP release or its

signaling pathway, and for investigating the pathophysiology of various skin disorders. These

application notes provide detailed protocols for the preparation of skin explants, stimulation of

CGRP release, and its quantification, along with representative data and visualizations of the

key pathways and workflows.

Data Presentation
The following tables summarize quantitative data on CGRP release from skin explants under

various stimulatory conditions. This data has been compiled from multiple studies to provide a

comparative overview.

Table 1: Capsaicin-Induced CGRP Release from Skin Explants
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Species
Skin
Source

Capsaicin
Concentr
ation

Incubatio
n Time

Basal
CGRP
Release
(pg/mL)

Stimulate
d CGRP
Release
(pg/mL)

Fold
Increase

Murine Dorsal Skin 1 µM 30 min ~25 ~75 ~3

Rat
Hindlimb

Skin

3 µM - 300

µM

Not

Specified

Dose-

dependent

increase

observed

Dose-

dependent

increase

observed

Not

Specified

Human Foreskin 10 µM 24 hours
Undetectab

le
Detectable

Not

Applicable

Data are representative and compiled from various sources. Actual values may vary depending

on experimental conditions.

Table 2: LPS-Induced CGRP Release from Macrophages (as a related model)

Cell Type
LPS
Concentrati
on

Incubation
Time

Basal
CGRP
Release
(pg/mL)

Stimulated
CGRP
Release
(pg/mL)

Fold
Increase

RAW 264.7

Macrophages
1 µg/mL 24 hours ~50 ~150 ~3

Note: Data on direct LPS-induced CGRP release from skin explants is limited; this table

provides data from a relevant immune cell model to illustrate the inflammatory potential for

CGRP release.

Signaling Pathways and Experimental Workflow
Capsaicin-Induced CGRP Release Signaling Pathway
Capsaicin, the pungent component of chili peppers, activates the Transient Receptor Potential

Vanilloid 1 (TRPV1) receptor on sensory nerve endings in the skin.[1] This activation leads to
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an influx of calcium ions, triggering the exocytosis of vesicles containing CGRP.

Capsaicin

TRPV1 Receptor
(on Sensory Neuron)

 binds to

Ca²⁺ Influx

 activation leads to

Vesicle Fusion
(Exocytosis)

 triggers

CGRP Release

 results in

 

Explant Preparation

Stimulation

Quantification

1. Skin Biopsy
(e.g., 10 mm punch)

2. Transfer to Culture Medium
(e.g., DMEM)

3. Pre-incubation
(30 min at 38°C)

4. Add Stimulant
(e.g., Capsaicin, LPS)

5. Collect Supernatant

6. CGRP ELISA

7. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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